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Compound Name: Pentadecanoic acid-d3

Cat. No.: B1419098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentadecanoic acid-d3 is the deuterated form of pentadecanoic acid, a saturated fatty acid

with a 15-carbon chain. Its primary application in research and development is as an internal

standard for the precise quantification of its non-deuterated counterpart, pentadecanoic acid, in

various biological matrices. This guide provides an in-depth overview of the chemical

properties, analytical applications, and the biological signaling pathways associated with

pentadecanoic acid.

Core Data and Properties
The fundamental chemical and physical properties of Pentadecanoic acid-d3 are summarized

below.
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Property Value Citations

CAS Number 352431-40-4 [1][2]

Molecular Formula C₁₅H₂₇D₃O₂ [1][3]

Molecular Weight 245.42 g/mol [3][4][5][6]

Purity ≥99% deuterated forms (d₁-d₃) [1][7]

Appearance White to off-white solid [8]

Synonyms
C15:0-d3, FA 15:0-d3,

Pentadecylic Acid-d3
[1]

Analytical Applications and Experimental Protocols
Pentadecanoic acid-d3 is an essential tool for accurate and reliable quantification of

pentadecanoic acid using mass spectrometry-based techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2][5][6]

The use of a stable isotope-labeled internal standard is crucial for correcting variations in

sample preparation and instrument response.[9]

Experimental Protocol: Quantification of Fatty Acids by
GC-MS using a Deuterated Internal Standard
This protocol outlines a general procedure for the extraction and analysis of fatty acids from

biological samples.

1. Sample Preparation and Lipid Extraction:

To a known quantity of the biological sample (e.g., plasma, cells, or tissue), add a precise

amount of Pentadecanoic acid-d3 as the internal standard.[10][11]

Perform lipid extraction using a suitable solvent system, such as a mixture of methanol and

iso-octane.[10][12] For total fatty acid analysis, a saponification step with a base like

potassium hydroxide (KOH) is required to release esterified fatty acids.[10]
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Acidify the mixture to protonate the fatty acids, facilitating their extraction into the organic

phase.[10][12]

2. Derivatization:

To enhance volatility for GC analysis, the carboxyl group of the fatty acids is derivatized.[11]

A common method is the conversion to pentafluorobenzyl (PFB) esters using PFB bromide.

[10][11][12]

The sample is then dried and reconstituted in a solvent suitable for GC injection, such as iso-

octane.[10][12]

3. GC-MS Analysis:

Inject the derivatized sample into the GC-MS system. The fatty acid esters are separated on

a capillary column based on their boiling points and polarity.[11]

The mass spectrometer is operated in a mode that allows for the specific detection and

quantification of the target fatty acid and the deuterated internal standard.[11]

4. Data Analysis:

A calibration curve is generated using known concentrations of unlabeled pentadecanoic

acid and a fixed concentration of Pentadecanoic acid-d3.

The ratio of the peak area of the analyte (pentadecanoic acid) to the peak area of the

internal standard (Pentadecanoic acid-d3) is used to calculate the concentration of

pentadecanoic acid in the unknown sample.[10]

GC-MS Workflow for Fatty Acid Quantification

Sample Preparation Derivatization Analysis

Biological Sample Add Pentadecanoic
acid-d3 (Internal Standard)

Lipid Extraction
(e.g., Methanol/Iso-octane)

Saponification (optional,
for total fatty acids) Acidification Derivatization

(e.g., PFB Bromide)
Reconstitute in

GC-compatible solvent GC-MS Analysis Data Processing and
Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.lipidmaps.org/resources/protocols/PP0000003800.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.benchchem.com/product/b1419098?utm_src=pdf-body
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.benchchem.com/product/b1419098?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS workflow for fatty acid quantification.

Biological Significance and Signaling Pathways of
Pentadecanoic Acid
While Pentadecanoic acid-d3 serves as an analytical standard, its non-deuterated form,

pentadecanoic acid, has been shown to modulate several key cellular signaling pathways

implicated in health and disease.

JAK2/STAT3 Signaling Pathway
Pentadecanoic acid has been demonstrated to inhibit the Janus kinase 2 (JAK2) and Signal

Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1] This pathway is often

dysregulated in cancer. Pentadecanoic acid can suppress the phosphorylation of both JAK2

and STAT3, even in the presence of upstream activators like Interleukin-6 (IL-6).[1] This

inhibitory effect can lead to cell cycle arrest and apoptosis in cancer cells.[1]
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Inhibition of JAK2/STAT3 Pathway by Pentadecanoic Acid
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Pentadecanoic acid inhibits the JAK2/STAT3 pathway.
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AMPK Signaling Pathway
Pentadecanoic acid can activate the AMP-activated protein kinase (AMPK) pathway.[4][7]

AMPK is a crucial energy sensor that plays a role in cellular metabolism. Activation of AMPK by

pentadecanoic acid can enhance glucose uptake in cells, suggesting a beneficial role in

glucose metabolism.[4] This activation may also contribute to the suppression of the

mechanistic target of rapamycin (mTOR), a key regulator of cell growth.[7]

Activation of AMPK Pathway by Pentadecanoic Acid
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Pentadecanoic acid activates the AMPK pathway.
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Conclusion
Pentadecanoic acid-d3 is an indispensable tool for the accurate quantification of its

endogenous counterpart in biomedical research. The growing body of evidence on the

biological activities of pentadecanoic acid, particularly its influence on key signaling pathways

related to metabolism and cancer, underscores the importance of precise measurement

facilitated by the use of this deuterated internal standard. This guide provides a foundational

understanding for researchers and professionals in drug development to effectively utilize

Pentadecanoic acid-d3 in their analytical workflows and to appreciate the broader biological

context of the molecule they are quantifying.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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